S-Acetylthioglycolic acid pentafluorophenyl ester
Overview
Description
S-Acetylthioglycolic acid pentafluorophenyl ester is a white to off-white powder . It is used for linking synthetic peptide antigens to MAP core peptides or carrier proteins for the purpose of raising antibodies .
Molecular Structure Analysis
The chemical formula of this compound is C10H5F5O3S . Its molecular weight is 300.201916 g/mol . The molecule contains a total of 24 bonds, including 19 non-H bonds, 8 multiple bonds, 5 rotatable bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 aliphatic ester, and 1 aliphatic thioester .Physical And Chemical Properties Analysis
This compound is a white to off-white powder . Its molecular formula is C10H5F5O3S and its molecular weight is 300.1 . It should be stored at 0-8°C .Scientific Research Applications
Catalyst and Reagent in Organic Chemistry
- Tris(pentafluorophenyl)borane, closely related to S-Acetylthioglycolic acid pentafluorophenyl ester, is utilized as a catalyst or stoichiometric reagent in organic and organometallic chemistry. Its applications include catalytic hydrometallation reactions, alkylations, and aldol-type reactions (Erker, 2005).
Peptide Sequence Analysis by Mass Spectrometry
- S-pentafluorophenyl [tris(2,4,6-trimethoxyphenyl)phosphonium]acetate bromide, another derivative, is used for N-terminal modification of peptides, facilitating their analysis by mass spectrometry. This application is significant in biochemistry for peptide sequence analysis (Huang et al., 1997).
Synthesis of Functionalized Cyclic Carbonate Monomers
- This compound is instrumental in synthesizing functionalized cyclic carbonate monomers. This process is critical in developing biodegradable and biocompatible polymers, showcasing its relevance in materials science (Sanders et al., 2010).
Solid Phase Peptide Synthesis
- In peptide synthesis, pentafluorophenyl esters of fluorenylmethoxycarbonylamino acids are utilized under polar reaction conditions. This technique is essential for preparing various peptides (Atherton et al., 1988).
Protecting Group in Organic Synthesis
- The pentafluorophenyl group serves as a protecting group in the synthesis of biaryl- and heterobiaryl sulfonate esters, demonstrating its utility in organic synthesis (Avitabile et al., 2005).
Preparation of Multifunctional Materials
- Pentafluorophenyl acrylate and methacrylate polymers, created through polymerization processes involving this compound, are used for the preparation of multifunctional materials (Eberhardt et al., 2005).
Mechanism of Action
Target of Action
S-Acetylthioglycolic acid pentafluorophenyl ester, also known as (2,3,4,5,6-pentafluorophenyl) 2-acetylsulfanylacetate, is primarily used for linking synthetic peptide antigens to MAP core peptides or carrier proteins . These proteins serve as the primary targets of this compound.
Mode of Action
The compound interacts with its targets by forming a bond with the synthetic peptide antigens and MAP core peptides or carrier proteins . This bond allows the antigens to be effectively presented to the immune system, thereby triggering an immune response.
Result of Action
The primary result of the action of this compound is the successful linkage of synthetic peptide antigens to MAP core peptides or carrier proteins . This linkage facilitates the presentation of these antigens to the immune system, thereby aiding in the generation of an immune response against these antigens.
Safety and Hazards
S-Acetylthioglycolic acid pentafluorophenyl ester has several hazard statements: H315 - Causes skin irritation, H319 - Causes serious eye irritation, and H335 - May cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Properties
IUPAC Name |
(2,3,4,5,6-pentafluorophenyl) 2-acetylsulfanylacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F5O3S/c1-3(16)19-2-4(17)18-10-8(14)6(12)5(11)7(13)9(10)15/h2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VAVNEUKAWUEHAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SCC(=O)OC1=C(C(=C(C(=C1F)F)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F5O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40393741 |
Source
|
| Record name | S-Acetylthioglycolic acid pentafluorophenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40393741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
129815-48-1 |
Source
|
| Record name | S-Acetylthioglycolic acid pentafluorophenyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40393741 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Acetylthioessigsäure pentafluorphenylester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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